Cas no 2024082-17-3 (2,6-Difluoro-4-morpholinobenzoic acid)

• Product Name: 2,6-Difluoro-4-morpholinobenzoic acid
• CAS No: 2024082-17-3
• MF: C₁₁H₁₁F₂NO₃
• MW: 243.21
• CID: 5081781
• Update Time: 2025-10-30

2,6-Difluoro-4-morpholinobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-morpholinobenzoic acid

• Inchi： 1S/C11H11F2NO3/c12-8-5-7(14-1-3-17-4-2-14)6-9(13)10(8)11(15)16/h5-6H,1-4H2,(H,15,16)
• InChI Key： GOJCALJLEKOUCW-UHFFFAOYSA-N
• SMILES： O=C(C1=C(F)C=C(C=C1F)N1CCOCC1)O

Additional information on 2,6-Difluoro-4-morpholinobenzoic acid

2,6-Difluoro-4-Morpholinobenzoic Acid: A Comprehensive Overview

2,6-Difluoro-4-morpholinobenzoic acid, identified by the CAS registry number CAS No 2024082-17-3, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a morpholine ring and two fluorine atoms at the 2 and 6 positions of the benzene ring. The presence of these substituents imparts distinctive chemical properties and functional groups that make this compound highly versatile for various applications.

The synthesis of 2,6-difluoro-4-morpholinobenzoic acid involves a multi-step process that typically begins with the fluorination of a benzoic acid derivative. The introduction of the morpholine group at the 4-position of the benzene ring is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production and research purposes.

One of the most promising applications of 2,6-difluoro-4-morpholinobenzoic acid lies in its potential as a precursor for drug development. The compound's structure allows for further functionalization, enabling researchers to explore its utility in creating bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit moderate to high activity against certain enzymes and receptors, suggesting its potential role in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

In addition to its pharmaceutical applications, CAS No 2024082-17-3 has also found use in materials science. The compound's ability to form stable crystalline structures makes it an attractive candidate for the development of advanced materials such as organic semiconductors and nonlinear optical materials. Recent research has focused on optimizing the crystallization process to enhance the material's electronic properties, paving the way for its integration into next-generation electronic devices.

The chemical stability and reactivity of 2,6-difluoro-4-morpholinobenzoic acid have also made it a valuable tool in organic synthesis. Its fluorine atoms contribute to both electron-withdrawing effects and increased lipophilicity, which are desirable traits in many synthetic pathways. Furthermore, the morpholine group provides a rigid structure that can serve as a scaffold for building more complex molecules.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of CAS No 2024082-17-3. Preliminary studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 2,6-difluoro-4-morpholinobenzoic acid, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.